Cas no 51362-41-5 (6-(4-chlorophenoxy)pyridine-2-carboxylic acid)

6-(4-Chlorophenoxy)pyridine-2-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its pyridine and chlorophenoxy functional groups. Its structural features make it useful in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits stability under standard conditions, facilitating handling and storage. Its carboxylic acid moiety allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. The presence of the chlorophenoxy group enhances its utility in designing bioactive molecules, particularly in herbicide and pharmaceutical research. This compound is typically characterized by high purity and consistent performance, making it a reliable choice for research and industrial applications.
6-(4-chlorophenoxy)pyridine-2-carboxylic acid structure
51362-41-5 structure
Product Name:6-(4-chlorophenoxy)pyridine-2-carboxylic acid
CAS No:51362-41-5
MF:C12H8ClNO3
MW:249.649822235107
CID:4654460
PubChem ID:55053600
Update Time:2025-06-14

6-(4-chlorophenoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 6-(4-chlorophenoxy)-
    • 6-(4-Chlorophenoxy)pyridine-2-carboxylic Acid
    • 6-(4-chlorophenoxy)pyridine-2-carboxylic acid
    • Inchi: 1S/C12H8ClNO3/c13-8-4-6-9(7-5-8)17-11-3-1-2-10(14-11)12(15)16/h1-7H,(H,15,16)
    • InChI Key: JBAYWXNWIAHASM-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=NC(OC2=CC=C(Cl)C=C2)=CC=C1

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 427.7±35.0 °C at 760 mmHg
  • Flash Point: 212.4±25.9 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-(4-chlorophenoxy)pyridine-2-carboxylic acid Security Information

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Additional information on 6-(4-chlorophenoxy)pyridine-2-carboxylic acid

Comprehensive Overview of 6-(4-chlorophenoxy)pyridine-2-carboxylic acid (CAS No. 51362-41-5)

6-(4-chlorophenoxy)pyridine-2-carboxylic acid (CAS No. 51362-41-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine-carboxylic acid backbone and 4-chlorophenoxy substituent, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for terms like "6-(4-chlorophenoxy)pyridine-2-carboxylic acid synthesis", "CAS 51362-41-5 applications", and "pyridine derivatives in drug development", reflecting its relevance in modern chemistry.

The molecular structure of 6-(4-chlorophenoxy)pyridine-2-carboxylic acid combines a pyridine ring with a carboxylic acid functional group, enhancing its reactivity and potential for derivatization. This structural feature aligns with current trends in small molecule drug discovery, where heterocyclic compounds like pyridines are pivotal. Recent studies highlight its role as a building block for bioactive molecules, particularly in designing enzyme inhibitors or antimicrobial agents. Users often inquire about "pyridine-carboxylic acid derivatives in medicinal chemistry" or "CAS 51362-41-5 solubility and stability", underscoring its practical importance.

In agrochemical contexts, 6-(4-chlorophenoxy)pyridine-2-carboxylic acid is explored for its potential as a herbicide intermediate or plant growth regulator. The 4-chlorophenoxy moiety is known to influence biological activity, making it a subject of queries such as "chlorophenoxy compounds in agriculture". Environmental considerations also drive searches like "degradation pathways of pyridine derivatives", reflecting growing interest in green chemistry and sustainable synthesis methods.

Analytical techniques for characterizing CAS 51362-41-5 include HPLC, NMR spectroscopy, and mass spectrometry, which are frequently referenced in user questions like "how to analyze 6-(4-chlorophenoxy)pyridine-2-carboxylic acid purity". The compound's melting point, solubility in organic solvents, and stability under various pH conditions are critical parameters for industrial applications, often searched alongside terms like "pyridine-carboxylic acid handling guidelines".

Emerging trends in computational chemistry have spurred interest in modeling the molecular interactions of 6-(4-chlorophenoxy)pyridine-2-carboxylic acid, with queries such as "DFT studies on chlorophenoxy-pyridine derivatives" gaining traction. Additionally, its potential in material science, particularly for coordination polymers or metal-organic frameworks (MOFs), aligns with searches for "functionalized pyridines in advanced materials".

Regulatory compliance and safety data for CAS 51362-41-5 are another focal point, with professionals seeking "SDS for 6-(4-chlorophenoxy)pyridine-2-carboxylic acid" or "eco-toxicity profile of chlorophenoxy compounds". These queries reflect the compound's integration into industrial workflows while adhering to global chemical safety standards.

In summary, 6-(4-chlorophenoxy)pyridine-2-carboxylic acid (CAS No. 51362-41-5) represents a versatile chemical entity bridging pharmaceutical innovation, agrochemical development, and material science. Its multifaceted applications and alignment with contemporary research trends ensure sustained interest, as evidenced by the diverse range of user queries and academic investigations surrounding this compound.

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